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Compound of Interest

Compound Name: Ecamsule ditriethanolamine

CAS No.: 92841-53-7

Cat. No.: B585131

Get Quote

Executive Summary
Ecamsule Ditriethanolamine (Terephthalylidene Dicamphor Sulfonic Acid, Triethanolamine

salt) is a water-soluble, broad-spectrum UVA filter.[1] While it exhibits low acute toxicity, it is an

Active Pharmaceutical Ingredient (API) and a sulfonated aromatic compound.

Core Directive: Do NOT dispose of this substance down the drain. Despite its water solubility, it

is classified as chemical waste to prevent environmental accumulation of UV filters in aquatic

systems.

Immediate Action Required:

Solids: Collect in dedicated solid waste drums for incineration.

Liquids: Segregate into aqueous or organic waste streams based on solvent content.

Spills: Absorb and containerize; do not flush.
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Understanding the chemical state is critical for regulatory classification. Ecamsule is often

handled in two forms: the free acid (TDSA) or the neutralized salt (Ecamsule
Ditriethanolamine).

Property Free Acid (TDSA)
Ecamsule
Ditriethanolamine (Salt)

CAS Number 92761-26-7 90457-82-2

Physical State Yellowish Powder / Solution
Aqueous Solution / Viscous

Liquid

pH (1% aq) ~1.0 (Corrosive) ~7.0 - 8.0 (Neutral)

Solubility Soluble in water Highly soluble in water

RCRA Hazard D002 (Corrosive) Non-Hazardous (unless mixed)

Aquatic Toxicity LC50 > 100 mg/L (Fish) Low, but persistent

Expert Insight: The pH Factor
The Free Acid form is a strong sulfonic acid. If you are neutralizing the free acid in-house to

create the ditriethanolamine salt, the unreacted starting material is RCRA D002 (Corrosive).[1]

Once neutralized, the salt is generally non-hazardous by RCRA standards but remains a

regulated industrial waste due to its status as a chemical contaminant.

Waste Classification Workflow
Use the following logic to determine the correct waste stream for your specific sample.
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Figure 1: Decision matrix for classifying Ecamsule waste streams.[1] Note that "Non-RCRA"

does not imply drain disposal; it indicates the labeling requirement.
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Protocol A: Solid Waste (Powder/Crystals)
Applicability: Expired raw material, spill cleanup debris, contaminated PPE.

Containment: Place material in a high-density polyethylene (HDPE) wide-mouth jar or a

double-lined poly bag.

Labeling: Label as "Non-RCRA Regulated Chemical Waste - Solid."

Constituents: Ecamsule Ditriethanolamine (100%).[1]

Disposal Path: High-temperature incineration.[1]

Why: Incineration ensures complete destruction of the aromatic ring structure, preventing

environmental persistence.

Protocol B: Aqueous Liquid Waste
Applicability: Stock solutions, leftover formulations, aqueous buffers.[2]

Segregation: Do not mix with halogenated solvents (e.g., Chloroform, DCM) to keep disposal

costs low.

pH Adjustment (Optional but Recommended):

If the waste is the Free Acid (pH < 2), slowly neutralize with 1N Sodium Hydroxide (NaOH)

or Sodium Bicarbonate to pH 5–9.

Caution: Exothermic reaction.[1] Perform in a fume hood.

Containment: Store in HDPE carboys (e.g., Nalgene).

Labeling:

If Neutralized: "Non-RCRA Chemical Waste - Aqueous."[1]

If Acidic (pH < 2): "Hazardous Waste - Corrosive (D002)."[1][3]

Protocol C: HPLC Effluent (Mixed Solvents)
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Applicability: Analytical waste containing Methanol, Acetonitrile, or THF.[2]

Classification: This is Ignitable Waste (D001) due to the organic solvent content.

Containment: Collect in safety cans or solvent waste carboys with vented caps.

Labeling:"Hazardous Waste - Flammable." List all solvents and the estimated concentration

of Ecamsule (<1%).

Spill Response Procedures
Pre-requisites: Nitrile gloves, safety goggles, lab coat. For large powder spills, use a P95 dust

mask.
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Powder Spill

Liquid Spill

Avoid Dust Generation
Scoop/Sweep gently

Absorb with
Vermiculite or Pads

Wash area with
Soap & Water

Collect Rinsate
as Chemical Waste

Click to download full resolution via product page

Figure 2: Operational workflow for managing accidental releases in the laboratory.

Critical Note on Cleaning: Ecamsule is highly UV-absorbent.[1] If a spill is not thoroughly

cleaned, the residue will turn bright yellow/brown upon exposure to sunlight or UV lamps over

time. Use a surfactant (soap) solution for the final wipe-down to ensure full removal from bench

surfaces.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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